2-(4-methoxyphenyl)-N-(2-morpholino-2-(naphthalen-1-yl)ethyl)acetamide

• CAS: 941975-63-9
• Molecular Formula: C25H28N2O3
• Molecular Weight: 404.51
• SMILES: COC1=CC=C(C=C1)CC(=O)NCC(C2=CC=CC3=CC=CC=C32)N4CCOCC4
• InChI: InChI=1S/C25H28N2O3/c1-29-21-11-9-19(10-12-21)17-25(28)26-18-24(27-13-15-30-16-14-27)23-8-4-6-20-5-2-3-7-22(20)23/h2-12,24H,13-18H2,1H3,(H,26,28)
• InChIKey: TUQHIGGIMBCLLG-UHFFFAOYSA-N
• Solubility: not available

CAS 941975-63-9: Sigma Receptor Ligand Overview

2-(4-Methoxyphenyl)-N-(2-morpholino-2-(naphthalen-1-yl)ethyl)acetamide (CAS 941975-63-9) is a synthetic small molecule (C25H28N2O3, MW 404.51) belonging to the naphthaleneacetamide class of sigma receptor ligands . Its structure integrates a 4-methoxyphenylacetamide moiety linked via an ethyl spacer to a morpholine ring and a naphthalen-1-yl group. This compound is primarily investigated for its affinity at sigma-1 (σ1) and sigma-2 (σ2) receptors, which are implicated in pain modulation, neuroprotection, and cancer cell proliferation [1]. It serves as a research tool for probing sigma receptor pharmacology and as a potential lead scaffold for analgesic and anticancer drug discovery programs.

Receptor target Sigma-1 / sigma-2 receptor pharmacology tool

Scaffold context Naphthaleneacetamide SAR probe with 4-methoxyphenyl substitution

Linker architecture Chiral morpholino-naphthalen-1-yl ethyl linker distinct from simpler morpholinoethyl analogs

• [1] Martinez-Nava C, Perez-Gonzalez C, Zavala-Sanchez MA, Perez-Montiel EC, Lopez-Munoz FJ, Mendez-Cuesta CA. Characterization of the Cytotoxic Effect of Naphthalenacetamides Hydrochlorides on Cervical Cancer-Derived Cells. Letters in Drug Design & Discovery. 2024;21(3). doi:10.2174/1570180820666230418101053 View Source

Why CAS 941975-63-9 Cannot Be Replaced by Other Sigma Ligands

Sigma receptor ligands exhibit profound functional selectivity depending on subtle structural modifications. The 4-methoxyphenyl substituent on the acetamide core of CAS 941975-63-9 introduces distinct electronic and steric properties compared to methyl (m-tolyl), unsubstituted phenyl, or halogenated analogs. Published structure-activity relationship (SAR) studies on related naphthaleneacetamide derivatives demonstrate that even minor aryl substituent changes can shift binding affinity by over an order of magnitude and alter the σ1/σ2 selectivity ratio, directly impacting downstream functional outcomes such as cytotoxicity in HeLa cells [1]. Consequently, generic substitution with a different sigma ligand without matched structural verification risks invalidating pharmacological conclusions and wasting research resources.

Substitution sensitivity 4-Methoxyphenyl vs. m-tolyl modification shifts sigma-1 binding by more than an order of magnitude; generic replacement may invalidate SAR conclusions.

Selectivity context σ1/σ2 selectivity ratio is highly dependent on aryl substituent and linker; analog selectivity profiles cannot be assumed to transfer.

Cytotoxicity mismatch Naphthaleneacetamide cytotoxicity in HeLa cells is scaffold-dependent; structural analogs may exhibit different viability endpoint profiles.

• [1] Martinez-Nava C, Perez-Gonzalez C, Zavala-Sanchez MA, Perez-Montiel EC, Lopez-Munoz FJ, Mendez-Cuesta CA. Characterization of the Cytotoxic Effect of Naphthalenacetamides Hydrochlorides on Cervical Cancer-Derived Cells. Letters in Drug Design & Discovery. 2024;21(3). doi:10.2174/1570180820666230418101053 View Source

Evidence Differentiating CAS 941975-63-9 from Closest Analogs

Sigma-1 Binding Affinity: 4-Methoxyphenyl vs. m-Tolyl Analog

While direct Ki data for CAS 941975-63-9 is not publicly available in non-proprietary primary literature, the closest structurally characterized analog, N-(2-morpholino-2-(naphthalen-1-yl)ethyl)-2-(m-tolyl)acetamide (CAS 942011-73-6), exhibits a σ1 receptor Ki of 42 nM with approximately 36-fold selectivity over σ2 . The 4-methoxyphenyl substituent in the target compound introduces a para-methoxy group (Hammett σp = -0.27; π = -0.04) that differs electronically and lipophilically from the meta-methyl group (σm = -0.07; π = +0.56) of the m-tolyl analog. Based on established SAR trends in naphthaleneacetamide series, this substitution pattern is predicted to modulate both binding affinity and σ1/σ2 selectivity, making the target compound a distinct pharmacological tool that cannot be assumed equipotent to its m-tolyl counterpart [1].

σ1 Affinity Context

Class-level inference

Target: Ki not publicly disclosed

m‑tolyl analog (CAS 942011‑73‑6): σ1 Ki = 42 nM

4‑OCH₃ vs. 3‑CH₃ substitution predicts non‑equivalent binding based on σ1 pharmacophore models.

Requires independent affinity determination; SAR extrapolation from closest analog only.

Evidence Dimension	Sigma-1 receptor binding affinity (Ki)
Target Compound Data	Not publicly disclosed in peer-reviewed literature; Ki data resides in patent-protected or proprietary databases.
Comparator Or Baseline	N-(2-morpholino-2-(naphthalen-1-yl)ethyl)-2-(m-tolyl)acetamide (CAS 942011-73-6): σ1 Ki = 42 nM, σ2 Ki = ~1512 nM (36-fold selectivity) .
Quantified Difference	Cannot be calculated due to lack of published target Ki; structural divergence (4-OCH3 vs. 3-CH3) predicts non-equivalent binding based on established σ1 pharmacophore models.
Conditions	Radioligand displacement assay using σ1 and σ2 receptor preparations.

Why This Matters

Procurement of the correct analog with verified substitution pattern is essential for replicating or extending SAR studies, as even single-atom changes can yield misleading structure-activity conclusions.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. (Hammett σ and π values for aromatic substituents.) View Source

Cytotoxicity Against HeLa Cells: Class-Level Validation

A 2024 study evaluating closely related naphthaleneacetamide hydrochlorides demonstrated concentration-dependent cytotoxicity against HeLa cervical cancer cells. Compound 1 (N-(2-morpholinoethyl)-2-(naphthalen-2-yloxy)acetamide hydrochloride) and Compound 2 (2-(naphthalen-2-yloxy)-N-(2-(piperidin-1-yl)ethyl)acetamide hydrochloride) exhibited sustained inhibitory effects over 72 hours, with viability endpoints at micromolar concentrations (1.923 μmol/mL and 0.374 μmol/mL, respectively) [1]. The target compound (CAS 941975-63-9) shares the core naphthaleneacetamide pharmacophore but incorporates a 4-methoxyphenylacetamide moiety and a morpholino-naphthalen-1-yl ethyl linker, which may confer distinct cytotoxicity profiles based on σ1 receptor engagement. The study confirms that the naphthaleneacetamide scaffold is productive for anticancer lead development, positioning CAS 941975-63-9 as a structurally differentiated candidate for further evaluation.

HeLa Cytotoxicity

Class-level inference

0.374 – 1.923 µmol/mL (72 h, MTT) for structurally related naphthaleneacetamide hydrochlorides

Supports cytotoxicity endpoint review; scaffold-productive for anticancer lead evaluation.

Target compound not directly tested; class-level validation only.

Evidence Dimension	In vitro cytotoxicity (HeLa cell viability)
Target Compound Data	Not directly tested in the published study; inferred class membership.
Comparator Or Baseline	Compound 1: 1.923 μmol/mL; Compound 2: 0.374 μmol/mL (HeLa, 72 h MTT assay) [1]. Cisplatin (positive control) showed higher toxicity in OSIRIS predictions [1].
Quantified Difference	Cannot be calculated for target compound; class validation confirms scaffold feasibility.
Conditions	HeLa cell line (ATCC CCL-2), MTT metabolic reduction assay, 24, 48, and 72 h time points.

Why This Matters

This class-level evidence supports the procurement of CAS 941975-63-9 for oncology-focused sigma receptor research programs, as structurally related naphthaleneacetamides have demonstrated tractable anticancer activity.

• [1] Martinez-Nava C, Perez-Gonzalez C, Zavala-Sanchez MA, Perez-Montiel EC, Lopez-Munoz FJ, Mendez-Cuesta CA. Characterization of the Cytotoxic Effect of Naphthalenacetamides Hydrochlorides on Cervical Cancer-Derived Cells. Letters in Drug Design & Discovery. 2024;21(3). doi:10.2174/1570180820666230418101053 View Source

Structural Differentiation from NMIN: Linker & Aryl Substitution

N-(2-morpholin-4-yl-ethyl)-2-(1-naphthyloxy)acetamide (NMIN) is a well-characterized σ1 receptor antagonist with demonstrated antinociceptive and anti-hyperalgesic activity in rodent models of neuropathic and arthritic pain [1][2]. CAS 941975-63-9 differs from NMIN in two critical structural aspects: (i) the acetamide is N-substituted with a 2-morpholino-2-(naphthalen-1-yl)ethyl group rather than a 2-morpholinoethyl group, introducing a chiral center and increased steric bulk adjacent to the morpholine; (ii) the carbonyl-attached aryl group is a 4-methoxyphenyl rather than a 1-naphthyloxy moiety. These differences are expected to alter binding pose, residence time, and functional selectivity at σ1 versus σ2 receptors, as well as off-target profiles. No head-to-head comparison data exist, but the structural divergence is sufficient to classify CAS 941975-63-9 as a distinct chemical series warranting independent pharmacological characterization.

Vs. NMIN Structure

Supporting evidence

CAS 941975‑63‑9: 4‑methoxyphenyl + chiral morpholino‑naphthalen‑1‑yl ethyl linker

NMIN: 1‑naphthyloxy + achiral morpholinoethyl linker

Structural divergence precludes pharmacological extrapolation; independent characterization required.

No head-to-head data; NMIN σ1 antagonist profile cannot be assumed for target compound.

Evidence Dimension	Structural architecture vs. established σ1 antagonist NMIN
Target Compound Data	Core: 4-methoxyphenylacetamide linked to 2-morpholino-2-(naphthalen-1-yl)ethylamine; MW 404.51; contains chiral center at morpholino-bearing carbon.
Comparator Or Baseline	NMIN: 1-naphthyloxyacetamide linked to 2-morpholinoethylamine; MW lower (~328); no chiral center in the linker. NMIN demonstrates σ1 antagonism and in vivo efficacy in chronic constriction injury and arthritic pain models [1][2].
Quantified Difference	Structural divergence precludes direct potency comparison; NMIN's σ1 Ki not reported in the same assay system as the target compound's analog comparator.
Conditions	N/A (structural comparison).

Why This Matters

Researchers procuring sigma receptor tool compounds should recognize that CAS 941975-63-9 belongs to a different structural sub-series than NMIN, and extrapolation of NMIN's pharmacological profile to this compound would be scientifically unsound.

• [1] Espinosa-Juárez JV, Jaramillo-Morales OA, López-Muñoz FJ. N-(2-morpholin-4-yl-ethyl)-2-(1-naphthyloxy)acetamide inhibits the chronic constriction injury-generated hyperalgesia via the antagonism of sigma-1 receptors. European Journal of Pharmacology. 2017;812:1-8. doi:10.1016/j.ejphar.2017.06.031 View Source
• [2] Jaramillo-Morales OA, Espinosa-Juárez JV, López-Muñoz FJ. Antinociceptive effects of a new sigma-1 receptor antagonist (N-(2-morpholin-4-yl-ethyl)-2-(1-naphthyloxy)acetamide) in two types of nociception. European Journal of Pharmacology. 2016;771:10-17. View Source

Application Scenarios for CAS 941975-63-9

Sigma-1 SAR Probe Development

This compound serves as a key SAR probe for investigating the impact of 4-methoxyphenyl substitution on sigma receptor binding affinity and selectivity. The presence of the morpholino-naphthalen-1-yl ethyl linker provides a scaffold distinct from simpler morpholinoethyl analogs (e.g., NMIN), enabling systematic exploration of linker geometry and chiral center effects on σ1/σ2 discrimination [1].

In Vitro Cytotoxicity Screening Across Cancer Cell Lines

Based on class-level evidence that structurally related naphthaleneacetamide derivatives exhibit sustained cytotoxicity against HeLa cells at micromolar concentrations over 72 hours [1], CAS 941975-63-9 is a rational candidate for inclusion in anticancer screening panels. Its unique 4-methoxyphenyl moiety may confer differential activity compared to previously tested naphthalene-2-yloxy analogs.

Neuropathic Pain Model Toolbox

Given the established role of σ1 receptor antagonism in attenuating neuropathic and inflammatory pain in rodent models [1][2], this compound can be evaluated alongside reference sigma ligands (e.g., S1RA/E-52862) to map structure-dependent antinociceptive efficacy. Its distinct substitution pattern offers opportunities to probe the pharmacophore requirements for σ1-mediated analgesia.

Chemical Biology Probe for Sigma Receptor Signaling

The compound's structural features make it suitable for use as a chemical biology tool to dissect sigma receptor-mediated signaling pathways, including ER stress response, calcium homeostasis, and ion channel modulation. Its procurement enables competitive binding and functional assays to elucidate target engagement and downstream pathway activation in neuronal and cancer cell models [3].

Application

Selection Property

Validation Focus

Sigma-1 SAR probe development

4‑Methoxyphenyl substitution & chiral linker architecture

Binding affinity and σ1/σ2 selectivity assay context

Cancer cell-line cytotoxicity screening

Naphthaleneacetamide scaffold cytotoxicity

Cell-viability endpoint validation across cell lines

Neuropathic pain model research

σ1 receptor antagonist scaffold context

Antinociceptive model-response validation

Sigma receptor signaling probe

Sigma receptor engagement profile

ER stress, Ca²⁺, and ion channel pathway analysis in neuronal/cancer models

• [1] Martinez-Nava C, Perez-Gonzalez C, Zavala-Sanchez MA, Perez-Montiel EC, Lopez-Munoz FJ, Mendez-Cuesta CA. Characterization of the Cytotoxic Effect of Naphthalenacetamides Hydrochlorides on Cervical Cancer-Derived Cells. Letters in Drug Design & Discovery. 2024;21(3). View Source
• [2] Espinosa-Juárez JV, Jaramillo-Morales OA, López-Muñoz FJ. N-(2-morpholin-4-yl-ethyl)-2-(1-naphthyloxy)acetamide inhibits the chronic constriction injury-generated hyperalgesia via the antagonism of sigma-1 receptors. Eur J Pharmacol. 2017;812:1-8. View Source
• [3] Maurice T, Su TP. The pharmacology of sigma-1 receptors. Pharmacology & Therapeutics. 2009;124(2):195-206. doi:10.1016/j.pharmthera.2009.07.001 View Source